Cas no 23931-69-3 (L-Asparagine, N2-[[(4-methoxyphenyl)methoxy]carbonyl]-, 4-nitrophenyl ester)

L-Asparagine, N2-[[(4-methoxyphenyl)methoxy]carbonyl]-, 4-nitrophenyl ester structure

23931-69-3 structure

Product Name:L-Asparagine, N2-[[(4-methoxyphenyl)methoxy]carbonyl]-, 4-nitrophenyl ester

CAS No:23931-69-3

Molecular Formula:C₁₉H₁₉N₃O₈

Molecular Weight:417.369465112686

CID:5688691

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L-Asparagine, N2-[[(4-methoxyphenyl)methoxy]carbonyl]-, 4-nitrophenyl ester Properties

Names and Identifiers

- L-Asparagine, N2-[[(4-methoxyphenyl)methoxy]carbonyl]-, 4-nitrophenyl ester
- InChIKey： VMRHHMZYSNGJAR-INIZCTEOSA-N
- Inchi： 1S/C19H19N3O8/c1-28-14-6-2-12(3-7-14)11-29-19(25)21-16(10-17(20)23)18(24)30-15-8-4-13(5-9-15)22(26)27/h2-9,16H,10-11H2,1H3,(H2,20,23)(H,21,25)/t16-/m0/s1
- SMILES： C(OC1=CC=C([N+]([O-])=O)C=C1)(=O)[C@H](CC(N)=O)NC(OCC1=CC=C(OC)C=C1)=O

Experimental Properties

Boiling Point: 710.3±60.0 °C(Predicted)
pka: 10.21±0.46(Predicted)
Density: 1.376±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)

L-Asparagine, N2-[[(4-methoxyphenyl)methoxy]carbonyl]-, 4-nitrophenyl ester Related Literature

1. Copper-catalyzed domino sequences: a new route to pyrido-fused quinazolinones from 2′-haloacetophenones and 2-aminopyridines†

Phuc H. Pham,Son H. Doan,Ngan T. H. Vuong,Vu H. H. Nguyen,Phuong T. M. Ha,Nam T. S. Phan RSC Adv., 2018,8, 20314-20318
2. Novel octanuclear copper(i) metallomacrocycles and their transformation into hexanuclear 2-dimensional grids of copper(i) coordination polymers containing cyclodiphosphazanes, [(μ-NtBuP)2(NC4H8X)2] (X = NMe, O)†

D. Suresh,Maravanji S. Balakrishna,Joel T. Mague Dalton Trans., 2008, 3272-3274
3. Back cover

Mater. Chem. Front., 2017,1, 989-990
4. Optimization of double-vortex-assisted matrix solid-phase dispersion for the rapid determination of paraben preservative residues in leafy vegetables†

Chun-Ju Yang,Wang-Hsien Ding RSC Adv., 2020,10, 35557-35564
5. Potassium trimethylsilanolate induced cleavage of 1,3-oxazolidin-2- and 5-ones, and application to the synthesis of (R)-salmeterol

Diane M. Coe,Rossana Perciaccante,Panayiotis A. Procopiou Org. Biomol. Chem., 2003,1, 1106-1111
6. Preparation and evaluation of silica-based N-octylimidazolium stationary phases for HPLC

Kourosh Tabar Heydar,Elahe Naghdi,Ali Sharifi,Mojtaba Mirzaei,Seyyed Hamid Ahmadi Anal. Methods, 2015,7, 5074-5080
7. Primitive chain network simulations for the interrupted shear response of entangled polymeric liquids

Yuya Doi Soft Matter, 2020,16, 6654-6661
8. High performance NaxCoO2 as a cathode material for rechargeable sodium batteries†

B. Venkata Rami Reddy,R. Ravikumar,C. Nithya,S. Gopukumar J. Mater. Chem. A, 2015,3, 18059-18063
9. Cocrystallization of axitinib with carboxylic acids: preparation, crystal structures and dissolution behavior†

Bo-Ying Ren,Xia-Lin Dai,Jie Wang,Chao Wu,Tong-Bu Lu,Jia-Mei Chen CrystEngComm, 2021,23, 5504-5515
10. Electronic structure of twisted and planar rubrene molecules: a density functional study†

T. Mukherjee,Sumona Sinha Phys. Chem. Chem. Phys., 2018,20, 18623-18629

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